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Introduction
Acetone, systematically named propan-2-one, is the simplest and most commercially significant

ketone.[1][2] It is a colorless, volatile, and flammable liquid with a characteristic pungent,

sweetish odor.[3][4] Acetone is a crucial solvent in various industries, including

pharmaceuticals, cosmetics, and chemical manufacturing, owing to its miscibility with water and

a wide range of organic solvents.[1] Furthermore, it serves as a fundamental building block in

organic synthesis for the production of numerous compounds. This guide provides a

comprehensive overview of the core physical and chemical properties of acetone, complete

with detailed experimental protocols and visual representations of its key chemical reactions.

Physical Properties of Acetone
The physical characteristics of acetone are well-documented and essential for its handling and

application in research and industrial settings. These properties are summarized in the tables

below.
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Property Value References

Molecular Formula C₃H₆O

Molecular Weight 58.08 g/mol

Appearance Colorless liquid

Odor Pungent, sweetish

Density 0.7845 g/cm³ (at 25 °C)

Melting Point -94.9 °C

Boiling Point 56.08 °C

Vapor Pressure 30.6 kPa (at 25 °C)

Heat of Vaporization 31.3 kJ/mol

Thermal Conductivity 0.161 W/(m·K) (at 25 °C)

Refractive Index 1.359 (at 20 °C)

Solubility and Miscibility
Property Value References

Solubility in Water Miscible

Solubility in Organic Solvents

Miscible with benzene, diethyl

ether, methanol, chloroform,

ethanol

log P (Octanol-Water Partition

Coefficient)
-0.24

Safety and Flammability
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Property Value References

Flash Point -20 °C

Autoignition Temperature 465 °C

Explosive Limits in Air 2.5–12.8% by volume

Chemical Properties and Reactions of Acetone
Acetone's chemical behavior is dominated by the presence of the carbonyl group (C=O) and

the alpha-hydrogens on the adjacent methyl groups. These features allow acetone to

participate in a variety of important chemical reactions.

Acidity and Basicity
Acetone is a weak Lewis base, capable of forming adducts with both soft acids like iodine and

hard acids such as phenol. The alpha-hydrogens of acetone are weakly acidic, with a pKa of

approximately 19.16 in water, allowing for the formation of an enolate ion in the presence of a

suitable base.

Keto-Enol Tautomerism
Acetone exists in equilibrium with its enol tautomer, prop-1-en-2-ol. The keto form is

significantly more stable and predominates at equilibrium. However, the enol form is a crucial

intermediate in many of acetone's reactions.

Aldol Condensation
In the presence of an acid or base catalyst, acetone undergoes aldol condensation with itself or

other carbonyl compounds. This reaction initially forms a β-hydroxy ketone, which can then

dehydrate to yield an α,β-unsaturated ketone. For example, the self-condensation of two

acetone molecules can lead to the formation of diacetone alcohol and subsequently mesityl

oxide.

Haloform Reaction
Acetone readily undergoes the haloform reaction with halogens (chlorine, bromine, or iodine) in

the presence of a base. This reaction proceeds through the exhaustive halogenation of one of
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the methyl groups, followed by cleavage of the resulting trihalomethyl group by a hydroxide ion

to yield a haloform (e.g., chloroform, bromoform, or iodoform) and a carboxylate salt. The

formation of a yellow precipitate of iodoform serves as a qualitative test for methyl ketones.

Oxidation
Strong oxidizing agents can oxidize acetone to produce acetic acid and carbon dioxide.

Experimental Protocols
The following sections provide detailed methodologies for determining some of the key physical

properties of acetone and for carrying out its characteristic chemical reactions.

Determination of Boiling Point
Objective: To determine the temperature at which acetone transitions from a liquid to a gas at

atmospheric pressure.

Materials:

Thiele tube or similar heating apparatus

Thermometer

Small test tube

Capillary tube (sealed at one end)

Heating oil (e.g., mineral oil)

Bunsen burner or heating mantle

Acetone sample

Procedure:

Fill the Thiele tube with heating oil to a level just above the side arm.

Place a small amount of the acetone sample into the small test tube.
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Invert the capillary tube (sealed end up) and place it into the acetone sample in the test tube.

Attach the test tube to the thermometer using a rubber band or wire, ensuring the acetone

sample is level with the thermometer bulb.

Suspend the thermometer and test tube assembly in the Thiele tube, ensuring the heating oil

surrounds the sample.

Gently heat the side arm of the Thiele tube with a Bunsen burner or heating mantle.

Observe the capillary tube. As the temperature rises, a stream of bubbles will emerge from

the open end of the capillary tube.

Continue heating until a continuous and rapid stream of bubbles is observed.

Remove the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid just

begins to be drawn back into the capillary tube. Record this temperature.

Determination of Density
Objective: To determine the mass per unit volume of acetone.

Materials:

Pycnometer (specific gravity bottle) or a graduated cylinder and an electronic balance

Acetone sample

Distilled water

Thermometer

Procedure (using a graduated cylinder and balance):

Place a clean, dry 10 mL graduated cylinder on the electronic balance and tare the balance

to zero.
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Carefully add a known volume of acetone (e.g., 10 mL) to the graduated cylinder. Record the

exact volume.

Record the mass of the acetone displayed on the balance.

Calculate the density by dividing the mass of the acetone by its volume (Density = Mass /

Volume).

Measure and record the temperature of the acetone, as density is temperature-dependent.

Determination of Melting Point
Objective: To determine the temperature at which solid acetone transitions to a liquid. (Note:

This requires cooling the sample significantly below room temperature).

Materials:

Melting point apparatus with a cooling stage or a Thiele tube with a suitable cooling bath

(e.g., dry ice/acetone bath)

Capillary tubes (sealed at one end)

Thermometer calibrated for low temperatures

Acetone sample (pre-frozen)

Procedure:

Introduce a small amount of finely powdered, pre-frozen acetone into a capillary tube.

Place the capillary tube into the melting point apparatus or attach it to the thermometer and

place it in the cooling bath.

Allow the temperature to rise slowly and steadily.

Record the temperature at which the first drop of liquid appears (the beginning of melting).

Record the temperature at which the last crystal of solid disappears (the end of melting). The

melting point is reported as this range.
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Aldol Condensation of Acetone with Benzaldehyde
Objective: To synthesize dibenzalacetone through a base-catalyzed aldol condensation.

Materials:

Benzaldehyde

Acetone

Ethanol (95%)

Sodium hydroxide (NaOH) solution (e.g., 10%)

Erlenmeyer flask

Stirring apparatus (magnetic stirrer and stir bar)

Buchner funnel and filter flask for vacuum filtration

Ice bath

Procedure:

In an Erlenmeyer flask, combine 2 mL of 95% ethanol and 2 mL of the sodium hydroxide

solution.

While stirring, add 0.8 mL of benzaldehyde to the flask.

Slowly add 0.3 mL of acetone to the mixture.

Continue stirring the mixture at room temperature for approximately 15-30 minutes. A yellow

precipitate of dibenzalacetone should form.

Cool the reaction mixture in an ice bath to maximize precipitation.

Collect the solid product by vacuum filtration using a Buchner funnel.
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Wash the crystals with a small amount of cold water, followed by a small amount of cold

ethanol to remove any unreacted starting materials and sodium hydroxide.

Allow the product to air dry.

Haloform Reaction of Acetone (Iodoform Test)
Objective: To demonstrate the haloform reaction of acetone by producing iodoform.

Materials:

Acetone

Iodine-potassium iodide (I₂/KI) solution (Lugol's solution)

Sodium hydroxide (NaOH) solution (e.g., 10%)

Test tube

Water bath

Procedure:

Place approximately 1 mL of acetone in a test tube.

Add about 5 mL of the iodine-potassium iodide solution.

Slowly add the sodium hydroxide solution dropwise, shaking the test tube after each

addition, until the brown color of the iodine just disappears.

A pale yellow precipitate of iodoform (CHI₃) with a characteristic "antiseptic" smell should

form.

If no precipitate forms immediately, gently warm the test tube in a water bath for a few

minutes.

Mandatory Visualizations
Aldol Condensation of Acetone with Benzaldehyde

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acetone Acetone Enolate
(Nucleophile)

Deprotonation Benzaldehyde β-Hydroxy Ketone
IntermediateNaOH (catalyst) Nucleophilic Attack

Dibenzalacetone
(Final Product)Dehydration

H₂O

Click to download full resolution via product page

Caption: Base-catalyzed aldol condensation of acetone and benzaldehyde.

Haloform Reaction of Acetone
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Caption: Mechanism of the haloform reaction of acetone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Chemical Properties of Acetone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581699#physical-and-chemical-properties-of-
acetone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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